Cas no 1337194-75-8 (3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine)

• Product Name: 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine
• CAS No: 1337194-75-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6185513
• PubChem ID: 116989300
• Update Time: 2025-06-08

3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1337194-75-8
• EN300-1816242
• 3-[(3-ethoxy-4-methoxyphenyl)methyl]pyrrolidine
• 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine

• Inchi： 1S/C14H21NO2/c1-3-17-14-9-11(4-5-13(14)16-2)8-12-6-7-15-10-12/h4-5,9,12,15H,3,6-8,10H2,1-2H3
• InChI Key： XVXNZMQQHLWTRF-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC1CNCC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine

Introduction to 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine (CAS No. 1337194-75-8)

3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine, with the CAS number 1337194-75-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a substituted benzene moiety. The combination of these functional groups imparts specific pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine is defined by its pyrrolidine ring, which is a five-membered heterocyclic amine, and the substituted benzene ring with ethoxy and methoxy groups. These substituents play a crucial role in modulating the compound's biological activity and pharmacokinetic properties. The ethoxy group (OCH₂CH₃) and methoxy group (OCH₃) are known to enhance lipophilicity and influence receptor binding affinity, respectively.

In recent years, 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine to serotonin receptors. The results indicated that this compound exhibits high selectivity for 5-HT_1A receptors, which are known to play a crucial role in regulating mood and anxiety. This finding suggests that 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine could be a promising lead compound for the development of novel anxiolytic and antidepressant drugs.

Beyond its potential as a neuromodulator, 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable oral bioavailability and good blood-brain barrier permeability, which are essential properties for a drug candidate targeting central nervous system disorders. Additionally, its metabolic stability has been evaluated using both in vitro and in vivo models, with results indicating that it undergoes minimal first-pass metabolism, leading to sustained plasma levels.

In terms of safety and toxicity, preliminary assessments have indicated that 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine has a favorable safety profile at therapeutic doses. However, further preclinical studies are necessary to fully characterize its safety and efficacy before advancing to clinical trials.

The development of new drugs is a complex and multifaceted process that involves extensive research and testing. The potential of 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine as a therapeutic agent underscores the importance of continued investigation into novel chemical entities with unique biological activities. As research progresses, it is likely that more insights will be gained into the mechanisms of action and therapeutic applications of this compound.

In conclusion, 3-[(3-Ethoxy-4-methoxyphenyl)methyl]pyrrolidine (CAS No. 1337194-75-8) represents an intriguing molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent targeting various neurological and inflammatory disorders.